Cas no 1261944-84-6 (4-(4-Chlorophenyl)-2-fluorophenol)

• Product Name: 4-(4-Chlorophenyl)-2-fluorophenol
• CAS No: 1261944-84-6
• MF: C₁₂H₈ClFO
• MW: 222.642725944519
• MDL: MFCD18313678
• CID: 2765131
• PubChem ID: 53219362
• Update Time: 2025-05-21

4-(4-Chlorophenyl)-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chlorophenyl)-2-fluorophenol
• CS-0209478
• AKOS017556904
• DTXSID50684213
• BS-30510
• MFCD18313678
• 4'-Chloro-3-fluoro[1,1'-biphenyl]-4-ol
• 1261944-84-6

• MDL： MFCD18313678
• Inchi： 1S/C12H8ClFO/c13-10-4-1-8(2-5-10)9-3-6-12(15)11(14)7-9/h1-7,15H
• InChI Key： CEEPKACGNYODSN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=CC(=C(C=1)F)O

Computed Properties

• Exact Mass: 222.0247707Da
• Monoisotopic Mass: 222.0247707Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-(4-Chlorophenyl)-2-fluorophenol

4-(4-Chlorophenyl)-2-fluorophenol (CAS 1261944-84-6): Properties, Applications, and Market Insights

4-(4-Chlorophenyl)-2-fluorophenol (CAS 1261944-84-6) is a specialized halogenated phenolic compound that has garnered significant attention in pharmaceutical and material science research. This organofluorine building block features both chlorine and fluorine substituents on its aromatic rings, creating unique electronic properties that make it valuable for various synthetic applications.

The molecular structure of 4-(4-Chlorophenyl)-2-fluorophenol consists of two benzene rings connected through a single bond, with a hydroxyl group (-OH) at position 1, a fluorine atom at position 2, and a chlorine atom at the para position of the second phenyl ring. This specific substitution pattern contributes to its distinct chemical reactivity and makes it particularly useful as an intermediate in organic synthesis.

Recent studies highlight the growing importance of fluorinated phenolic compounds in drug discovery, with 4-(4-Chlorophenyl)-2-fluorophenol serving as a key precursor for several bioactive molecules. Researchers are particularly interested in its potential applications for developing selective enzyme inhibitors and receptor modulators, especially in neurological and metabolic disorder treatments.

In material science, CAS 1261944-84-6 has shown promise as a building block for advanced polymer materials. The introduction of both fluorine and chlorine atoms can significantly alter the physical properties of resulting polymers, including thermal stability, solubility, and dielectric characteristics. This makes it valuable for developing specialty materials used in electronics and coatings.

The synthesis of 4-(4-Chlorophenyl)-2-fluorophenol typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Common synthetic routes may include cross-coupling reactions or halogenation processes, followed by selective protection and deprotection steps to achieve the desired substitution pattern.

Analytical characterization of 1261944-84-6 typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods confirm the compound's structure and purity, which are critical for its applications in sensitive chemical processes.

From a commercial perspective, the demand for halogenated phenol derivatives like 4-(4-Chlorophenyl)-2-fluorophenol has been steadily increasing. Pharmaceutical companies and research institutions are the primary consumers, utilizing this compound as a versatile intermediate in their drug development programs.

Storage and handling of CAS 1261944-84-6 require standard laboratory precautions for phenolic compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended when working with this chemical to ensure safety.

The global market for fluorinated aromatic compounds is expected to grow significantly in the coming years, driven by increasing applications in pharmaceuticals, agrochemicals, and advanced materials. As a specialized member of this chemical class, 4-(4-Chlorophenyl)-2-fluorophenol is well-positioned to benefit from these industry trends.

Recent patent literature reveals several innovative applications of 1261944-84-6, particularly in the development of new therapeutic agents and functional materials. Researchers continue to explore its potential in creating compounds with improved biological activity or enhanced material properties.

Environmental considerations for 4-(4-Chlorophenyl)-2-fluorophenol include proper waste disposal methods and potential biodegradation pathways. While halogenated aromatics can persist in the environment, modern chemical processes aim to minimize ecological impact through controlled synthesis and waste management practices.

Quality control standards for CAS 1261944-84-6 typically specify minimum purity levels (often ≥97% or ≥98%) and limits for potential impurities. These specifications are crucial for ensuring consistent performance in downstream applications, particularly in pharmaceutical synthesis.

Future research directions for 4-(4-Chlorophenyl)-2-fluorophenol may include exploring its use in catalysis, supramolecular chemistry, and advanced material design. The unique electronic properties imparted by its specific substitution pattern continue to attract scientific interest across multiple disciplines.

For researchers and industry professionals seeking high-quality 4-(4-Chlorophenyl)-2-fluorophenol, it's essential to source the compound from reputable suppliers who can provide comprehensive analytical data and consistent batch-to-batch quality. Proper documentation including certificates of analysis and material safety data sheets should accompany all purchases.

The price of CAS 1261944-84-6 varies depending on quantity, purity, and supplier. Current market trends suggest stable pricing with potential fluctuations based on raw material availability and demand from key end-use industries.

In conclusion, 4-(4-Chlorophenyl)-2-fluorophenol represents an important fluorinated building block with diverse applications in pharmaceutical research and material science. Its unique combination of halogen substituents offers valuable synthetic possibilities, making it a compound of continuing interest to the scientific community.